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Introduction

GNE-049 is a potent and highly selective small-molecule inhibitor of the bromodomains of the
CREB-binding protein (CBP) and the E1A binding protein p300.[1][2][3][4] These two proteins
are closely related histone acetyltransferases (HATSs) that play a critical role as transcriptional
co-activators in numerous cellular processes, including cell growth, proliferation, and
differentiation.[2][3][5] Dysregulation of CBP/p300 activity is implicated in the pathogenesis of
various diseases, particularly cancer.[2][5] GNE-049 exerts its effects by binding to the acetyl-
lysine binding pocket of the CBP/p300 bromodomains, thereby disrupting their interaction with
acetylated histones and other proteins, leading to the downregulation of target oncogenes such
as MYC and the androgen receptor (AR).[1][2][6]

This document provides detailed application notes and protocols for the in vitro use of GNE-
049, designed to guide researchers in exploring its mechanism of action and therapeutic
potential.

Data Presentation
Table 1: In Vitro Potency and Cellular Activity of GNE-
049
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Target/Cell
Assay Type Li Parameter Value (nM) Reference(s)
ine
Biochemical CBP
) IC50 1.1 [L131[7]
Assay Bromodomain
p300
_ IC50 2.3 [11[21[3]
Bromodomain
BRD4(1)
_ IC50 4200 [417]
Bromodomain
CBP/p300 Target
Cellular Assay BRET Assay IC50 12
Engagement
MYC Expression
EC50 14 [11[2][71

(MV-4-11 cells)

IC50 (Half-maximal inhibitory concentration) values from biochemical assays represent the
concentration of GNE-049 required to inhibit 50% of the bromodomain binding activity. EC50
(Half-maximal effective concentration) values from cellular assays represent the concentration
required to produce 50% of the maximum possible effect on MYC expression.

Signaling Pathway

The following diagram illustrates the mechanism of action of GNE-049 in the context of
CBP/p300 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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